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Compound of Interest
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aci

Cat. No.: B1585211

An In-depth Technical Guide to 2-Chloro-5-nitrobenzenesulfonic Acid: Properties, Reactivity,
and Applications

Introduction

2-Chloro-5-nitrobenzenesulfonic acid (CAS No. 96-73-1) is a significant organosulfur
compound that serves as a cornerstone intermediate in the fine chemical industry.[1] Its
molecular architecture, featuring a benzene ring substituted with a chloro group, a nitro group,
and a sulfonic acid group, imparts a unique combination of reactivity and physical properties.[2]
[3] These functional groups dictate its utility, primarily as a precursor in the synthesis of a wide
array of dyes and pigments.[1][4] The sulfonic acid moiety confers aqueous solubility, a
desirable trait in many industrial processes, while the electron-withdrawing nature of the chloro
and nitro groups activates the aromatic ring for specific nucleophilic substitution reactions.[1][5]
This guide offers a comprehensive exploration of the physical and chemical properties,
synthesis, reactivity, and safe handling of 2-Chloro-5-nitrobenzenesulfonic acid, tailored for
researchers, chemists, and professionals in drug development and chemical manufacturing.

Chemical Identity and Structure

A clear understanding of the molecule's structure is fundamental to appreciating its chemical
behavior.

Caption: Chemical Structure of 2-Chloro-5-nitrobenzenesulfonic acid.
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Table 1: Chemical Identifiers and Descriptors

Identifier Value Reference
2-chloro-5-

IUPAC Name i . [6]
nitrobenzenesulfonic acid

CAS Number 96-73-1 [2]

Molecular Formula CeHaCINOsS [2]

Molecular Weight 237.62 g/mol [2][6]

Canonical SMILES

C1=CC(=C(C=C1--INVALID-
LINK--[O-])S(=0)(=0)0)Cl

[6]

InChlKey

GNTARUIZNIWBCN-
UHFFFAOYSA-N

[6]

EC Number

202-528-9

[7]

| Synonyms | 2-Chloro-5-nitrobenzenesulphonic acid, 4-chloro-3-sulphonitrobenzene |[3][6] |

Physicochemical Properties

The physical characteristics of 2-Chloro-5-nitrobenzenesulfonic acid are crucial for its

handling, storage, and application in synthetic processes. The compound is typically a tan or

light yellow to brownish crystalline solid.[2][8] It is known to crystallize from water as a

dihydrate.[8]

Table 2: Physical and Chemical Properties
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Property Value Reference

Tan to light yellow
Appearance ) . [2][8]
crystalline powder/solid

169-170 °C (dihydrate, with

Melting Point decomposition) L71iE]
Boiling Point Decomposes before boiling [5]

Solubility in Water Soluble [2][5]
Density ~1.7 g/cm3 [7119]
Topological Polar Surface Area 109 A2 [2][6]
XLogP3 1.1 [7]

Hydrogen Bond Donor Count 1 [2][7]

Hydrogen Bond Acceptor
5 [21[7]
Count

| Storage Temperature | Refrigerator |[2] |

Reactivity and Chemical Behavior

The chemical reactivity of 2-Chloro-5-nitrobenzenesulfonic acid is governed by the interplay
of its three functional groups on the benzene ring.

 Sulfonic Acid Group (-SOsH): This is a strongly acidic group, making the compound a strong
acid and enhancing its water solubility.[5]

e Nitro (-NO2z) and Chloro (-Cl) Groups: Both are strong electron-withdrawing groups. They
deactivate the benzene ring towards electrophilic substitution reactions. However, they
strongly activate the ring for nucleophilic aromatic substitution, particularly at the chlorine-
bearing carbon atom.[5]

This activation is central to its primary industrial applications. Key reactions include:
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e Amination: This is the most significant reaction, where the chloro group is displaced by an
amine (e.g., ammonia) to produce 4-nitroaniline-2-sulfonic acid. This product is a vital diazo
component used in the manufacturing of azo dyes.[1][8]

e Reduction: The nitro group can be readily reduced to an amino group (-NHz) using various
reducing agents. This reaction yields 2,5-diaminobenzenesulfonic acid, another important
intermediate for colorants.[1][8]

o Further Halogenation: The compound can undergo further chlorination to yield products like
2,6-dichloro-4-nitroaniline.[8]

Caption: Key synthetic transformations of 2-Chloro-5-nitrobenzenesulfonic acid.

Synthesis and Manufacturing

The primary industrial synthesis of 2-Chloro-5-nitrobenzenesulfonic acid involves the
sulfonation of 4-chloronitrobenzene.[1][8] This electrophilic aromatic substitution reaction is
typically carried out using oleum (fuming sulfuric acid, H2SO4-xS0Os) at elevated temperatures.
[8][10]

Causality in Synthesis:

» Choice of Reagent: Oleum is used instead of concentrated sulfuric acid because it contains
excess sulfur trioxide (SOs), a very powerful electrophile, which is necessary to sulfonate the
already deactivated 4-chloronitrobenzene ring.

o Temperature Control: The reaction temperature must be meticulously controlled (e.g., around
115 °C).[8] Insufficient temperature leads to a slow or incomplete reaction, while excessive
temperatures increase the risk of side reactions and explosive decomposition. The
compound is known to decompose explosively above 200 °C.[8]
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Raw Materials:
4-Chloronitrobenzene
+ Oleum (65%)

Sulfonation Reactor
(Controlled Heating, ~115°C)

Cooling & Precipitation

Reaction Quenching
& Crystallization

Isolation & Drying

Final Product:

2-Chloro-5-nitrobenzenesulfonic acid

Click to download full resolution via product page

Caption: Simplified workflow for the industrial synthesis of the title compound.

Applications in Research and Industry

The primary utility of 2-Chloro-5-nitrobenzenesulfonic acid is as a versatile intermediate.[4]

» Dye and Pigment Industry: This is its most significant area of application. It is a crucial
precursor for producing sulfonated aromatic amines, which are fundamental building blocks
for a vast range of azo dyes used in the textile, printing, and coatings industries.[1][5]

e Organic Synthesis: It serves as a starting material for creating more complex molecules. Its
functional groups allow for sequential, site-selective reactions, making it a valuable tool for
synthetic chemists.[4][5]

e Pharmaceutical and Agrochemical Research: While its direct use in final drug products is
less common, derivatives of related structures like 2-chloro-5-nitrobenzoic acid have been
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investigated for their potential as antibacterial agents.[11][12] This suggests that the core
structure may be of interest in the development of new bioactive molecules.

Safety, Handling, and Storage

Hazard Profile: According to the Globally Harmonized System (GHS), 2-Chloro-5-
nitrobenzenesulfonic acid is a hazardous substance.

o Classification: It is classified as causing severe skin burns and eye damage (Skin Corrosion
1B) and may cause an allergic skin reaction (Skin Sensitization 1).[6][13]

e Hazards: Inhalation can lead to corrosive injuries to the respiratory tract.[6] The compound is
a dermatotoxin and can cause toxic pneumonitis.[6] Caution is advised as it can decompose
explosively when heated above 200°C.[8]

Table 3: GHS Hazard Information

Hazard Statement Code Description

Causes severe skin burns
H314 Danger
and eye damage

| H317 | Warning | May cause an allergic skin reaction |
Safe Handling Protocol (Self-Validating System):

o Engineering Controls (Primary Barrier): All handling of the solid powder must be conducted
in a certified chemical fume hood to prevent inhalation of dust.[14] The work area must be
equipped with an accessible eyewash station and safety shower.[14]

» Personal Protective Equipment (PPE) (Secondary Barrier):
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[13]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a chemically resistant lab coat
or coveralls.[14]
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o Respiratory Protection: If dust exposure is possible despite engineering controls, a full-
face respirator with appropriate particulate filters is necessary.[13]

o Self-Validation: Regular inspection of PPE for integrity before each use is mandatory. Any
compromised equipment must be replaced immediately.

e Handling Procedures:

o Avoid creating dust.[14]

o Keep away from heat, sparks, and open flames.[14]

o Avoid contact with strong bases and oxidizing agents, as violent reactions are possible.
o Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[13][14] A
refrigerator is recommended for storage.[2]

o Store locked up and away from incompatible materials.[13]
e Disposal:

o Dispose of waste material through a licensed professional waste disposal service in
accordance with all federal, state, and local regulations.[14] Do not allow the product to
enter drains.

Conclusion

2-Chloro-5-nitrobenzenesulfonic acid is a chemical of significant industrial importance,
primarily driven by its role as a key intermediate in the synthesis of dyes and colorants. Its
value stems from the specific reactivity imparted by its chloro, nitro, and sulfonic acid functional
groups, which allows for controlled and strategic chemical transformations. While its direct
application in areas like drug development is not widespread, its utility as a foundational
building block in organic synthesis remains critical. A thorough understanding of its
physicochemical properties, combined with strict adherence to safety and handling protocols, is
essential for leveraging its synthetic potential while mitigating the associated risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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